Cas no 28957-04-2 (Oridonin)

Oridonin, also known as oridonin \ yanmingcao Ning, is a kaurene diterpenoid extracted from the leaves of Rabdosia rubescens in the Labiatae family. It has heat clearing and detoxification, anti-inflammatory and analgesic effects, stomach strengthening and blood activating effects, and good anti-tumor activity. It has been found that it has inhibitory effects on lung cancer, prostate cancer, breast cancer and other cell lines

Oridonin structure

Product Name:Oridonin

CAS No:28957-04-2

Molecular Formula:C₂₀H₂₈O₆

Molecular Weight:364.4327

MDL:MFCD00221762

CID:53402

PubChem ID:29927679

Oridonin Properties

Names and Identifiers

- Oridonin
- ISODONAL
- (1S,4AR,5S,6S,14S)-1,5,6,14-Tetrahydroxy-4,4-dimethyl-8-methylenedecahydro-1H-6,11b-(epoxymethano)-6a,9-methanocyclohepta[a]naphthalen-7(8H)-one
- RUBESCENSIN A
- (14r)-7-alpha,20-epoxy-1-alpha,6-beta,7,14-tetrahydroxykaur-16-en-15-one
- (1-alpha,6-beta,7-alpha,14r)-7,20-epoxy-1,6,7,14-tetrahydroxykaur-16-en-15-o
- 20-epoxy-1-alpha,6-beta,7,14-tetrahydroxy-7-alph(14r)-kaur-16-en-15-on
- Kaur-16-en-15-one, 7,20-epoxy-1,6,7,14-tetrahydroxy-, (1a,6b,7a,14R)-
- ORIDONIN (RG)
- RUBESCENSIN A(RG)
- 7a,20-Epoxy-1a,6b,7,14-tetrahydroxy-Kaur-16-en-15-one Isodonol
- Isodonol
- megathyrin A
- Rabdosia rubescens
- Rubescensin
- MLS003115310
- CO0038
- SMR001830890
- 9,10,15,18-Tetrahydroxy-12,12-dimethyl-6-methylidene-17-oxapentacyclo[7.6.2.15,8.01,11.02,8]octadeca
- 9,10,15,18-Tetrahydroxy-12,12-dimethyl-6-methylidene-17-oxapentacyclo[7.6.2.15,8.01,11.02,8]octadecan-7-one
- A876572
- AS-15421
- CHEBI:138236
- 0APJ98UCLQ
- CHEMBL1164920
- KAUR-16-EN-15-ONE, 7-alpha,20-EPOXY-1-alpha,6-beta,7,14-TETRAHYDROXY-, (14R)-
- 28957-04-2
- AKOS025310967
- ORIDONIN [INCI]
- PURE ORIDONIN
- KAUR-16-EN-15-ONE, 7,20-EPOXY-1,6,7,14-TETRAHYDROXY-, (1.ALPHA.,6.BETA.,7.ALPHA.,14R)-
- CS-0007086
- NSC 250682
- H10339
- A,6
- Z2037317501
- Kaur-16-en-15-one, 7,20-epoxy-1,6,7,14-tetrahydroxy-, (1alpha,6beta,7alpha,14R)-
- (1alpha,6beta,7alpha,14R)-7,20-epoxy-1,6,7,14-tetrahydroxykaur-16-en-15-one
- A,14R)-1,5,6,14-Tetrahydroxy-4,4-dimethyl-8-methylenedecahydro-1H-6,11b-(epoxymethano)-6a,9-methanocyclohepta[a]naphthalen-7(8H)-one
- SCHEMBL19217133
- A,7
- (1
- NSC-250682
- Q27236543
- Curator_000006
- BDBM50605174
- CCG-208386
- Oridonine
- O0387
- Rubescenin
- (1-alpha,6-beta,7-alpha,14R)-7,20-Epoxy-1,6,7,14-tetrahydroxykaur-16-en-15-one
- (1alpha,5beta,6beta,7alpha,8alpha,9beta,10alpha,13alpha,14R)-1,6,7,14-tetrahydroxy-7,20-epoxykaur-16-en-15-one
- DTXSID201021760
- 7?,20-Epoxy-1?,6?,7,14-tetrahydroxykaur-16-en-15-one
- NSC-250682; Isodonol
- KAUR-16-EN-15-ONE, 7.ALPHA.,20-EPOXY-1.ALPHA.,6.BETA.,7,14-TETRAHYDROXY-, (14R)-
- HY-N0004
- UNII-0APJ98UCLQ
- Ent-Oridonin
- CHEMBL454570
- SCHEMBL16283627
- AKOS040737172
- Compound NP-024372
- BDBM50575106
- Oridonin,(S)
- LS-14810
- 7a,20-Epoxy-1a,6b,7,14-tetrahydroxy-Kaur-16-en-15-one; oridonin; rubescensin A
- CHEMBL1980693
- 28957-10-0
- FT-0654913
- 18288-82-9
- SCHEMBL13533177
- lasidonin
- AKOS032949870
- SCHEMBL24209226
- MLSMR
- ISODONOL ORIDONIN Oridonin Kaur-16-en-15-one, 7,20-epoxy-1,6,7,14-tetrahydroxy-, (1a,6b,7a,14R)-
- Oridonin,98%
- MDL： MFCD00221762
- InChIKey： SDHTXBWLVGWJFT-UHFFFAOYSA-N
- Inchi： 1S/C20H28O6/c1-9-10-4-5-11-18-8-26-20(25,19(11,14(9)22)15(10)23)16(24)13(18)17(2,3)7-6-12(18)21/h10-13,15-16,21,23-25H,1,4-8H2,2-3H3
- SMILES： O1C([H])([H])C23C([H])(C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C2([H])C([H])(C1(C12C(C(=C([H])[H])C([H])(C([H])([H])C([H])([H])C31[H])C2([H])O[H])=O)O[H])O[H])O[H]

Computed Properties

Exact Mass: 364.18900
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 0
Monoisotopic Mass: 364.188589
Heavy Atom Count: 26
Complexity: 717
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 5
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 107
Isotope Atom Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 107
Molecular Weight: 364.4

Experimental Properties

LogP: 0.37560
PSA: 107.22000
Refractive Index: 1.635
Boiling Point: 599.8℃/760mmHg
Melting Point: 248-250 ºC
Flash Point: 215°C
Solubility: DMSO: >20mg/mL
Color/Form: Colorless prismatic crystals
Density: 1.42g/cm3
Vapor Pressure: 6.9E-17mmHg at 25°C

Oridonin Security Information

Symbol:
RTECS：NZ8177000
WGK Germany：2
Safety Instruction： 36/37-24/25
Dangerous goods sign：
Hazard Statement： H351
Warning Statement： P281
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： 40
Signal Word：Warning

Oridonin Customs Data

Customs Data：

China Customs Code:
2942000000

Oridonin Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002VG5-25mg	Kaur-16-en-15-one, 7,20-epoxy-1,6,7,14-tetrahydroxy-, (1α,6β,7α,14R)-	28957-04-2	95%	25mg	$39.00	2025-02-19
A2B Chem LLC	AB33269-25mg	Oridonin	28957-04-2	95%	25mg	$22.00	2024-04-20
Advanced ChemBlocks	U106642-5MG	Oridonin	28957-04-2	98.00%	5MG	$105	2023-09-15
AK Scientific	J53498-5mg	Oridonin	28957-04-2	95%	5mg	$37	2023-09-15
Ambeed	A472649-1mg	(1α,6β,7α,14R)-1,5,6,14-Tetrahydroxy-4,4-dimethyl-8-methylenedecahydro-1H-6,11b-(epoxymethano)-6a,9-methanocyclohepta[a]naphthalen-7(8H)-one	28957-04-2	99%	1mg	$6.0	2025-02-20
AstaTech	H10339-0.1/G	ORIDONIN	28957-04-2	97%	0.1g	$99	2023-09-18
Chengdu Biopurify Phytochemicals Ltd	BP1041-100mg	Oridonin	28957-04-2	98%	100mg	$60	2023-09-20
Cooke Chemical	A6530912-20MG	Oridonin , Analysis of standard products	28957-04-2	≥98%	20mg	RMB 204.00	2023-09-07
Key Organics Ltd	LS-14810-50MG	Oridonin	28957-04-2	>97%	50mg	£239.78	2023-09-07
S e l l e c k ZHONG GUO	S2335-10mM (1mL in DMSO)	Oridonin (NSC-250682)	28957-04-2	99.99%	10mM (1mL in DMSO)	¥730.05	2023-09-19